3,6,8-Tribromochromone

• CAS No.: 288399-60-0
• Molecular Formula: C9H3Br3O2
• Molecular Weight: 382.83 g/mol
• IUPAC Name: 3,6,8-tribromochromen-4-one
• InChI: InChI=1S/C9H3Br3O2/c10-4-1-5-8(13)7(12)3-14-9(5)6(11)2-4/h1-3H
• InChI Key: AVDVRNRZQQNVPW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=O)C(=CO2)Br)Br)Br

Description

3,6,8-Tribromochromone is a brominated derivative of chromone, a benzopyrone scaffold characterized by a benzene ring fused to a pyrone moiety (a five-membered lactone ring with a ketone group). Bromination of chromones typically occurs at electron-rich positions (C-5, C-6, and C-8) due to the directing effects of the pyrone oxygen . However, 3,6,8-Tribromochromone is distinct in having bromine substituents at the less common C-3 position alongside C-6 and C-8. This substitution pattern may alter its electronic properties, reactivity, and biological activity compared to other brominated chromones.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,6,8-Tribromochromone typically involves the bromination of chromone. One common method is the direct bromination of chromone using bromine in the presence of a suitable catalyst, such as iron or aluminum chloride. The reaction is usually carried out in an organic solvent like chloroform or carbon tetrachloride at room temperature. The reaction conditions must be carefully controlled to ensure selective bromination at the desired positions.

Industrial Production Methods

Industrial production of 3,6,8-Tribromochromone follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields and purity. The bromination reaction is typically followed by purification steps, such as recrystallization or chromatography, to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3,6,8-Tribromochromone undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The chromone ring can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can be reduced to form dihydro derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydroxide, potassium hydroxide, and various nucleophiles like amines or thiols. The reactions are typically carried out in polar solvents like ethanol or water.

Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like sodium borohydride or lithium aluminum hydride are used in organic solvents like tetrahydrofuran or ethanol.

Major Products Formed

Substitution Reactions: Substituted chromone derivatives with various functional groups.

Oxidation Reactions: Quinones or other oxidized chromone derivatives.

Reduction Reactions: Dihydrochromone derivatives.

Scientific Research Applications

3,6,8-Tribromochromone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,6,8-Tribromochromone involves its interaction with various molecular targets. The bromine atoms enhance the compound’s reactivity, allowing it to interact with biological molecules such as proteins and nucleic acids. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3,6,8-Tribromochromone with structurally related brominated chromones and heterocycles:

Compound Name	Bromine Positions	Key Functional Groups	Synthesis Method	Biological Activity	Key References
3,6,8-Tribromochromone	3, 6, 8	None	Not explicitly reported	Not reported	-
5,6,8-Tribromochromone	5, 6, 8	None	Bromination of chromone with DBI	Not reported
6,8-Dibromo-3-formylchromone	6, 8	Formyl at C-3	Unclear (commercial availability)	Not reported
3,5,6,8-Tetrabromochromone	3, 5, 6, 8	None	Excess DBI bromination of chromone	Not reported
3,6,8-Tribromoquinoline	3, 6, 8	None	Bromination of quinoline derivatives	Anticancer/cytotoxic activity

Electronic and Reactivity Insights

• The C-3 bromine in 3,6,8-Tribromochromone may sterically hinder interactions at the pyrone’s ketone group, affecting hydrogen-bonding capacity compared to 5,6,8-Tribromochromone.

Biological Activity

3,6,8-Tribromochromone is a brominated derivative of chromone, characterized by its unique structure featuring three bromine atoms at the 3, 6, and 8 positions of the chromone ring. This compound has garnered attention in recent years for its diverse biological activities, including antimicrobial and anti-inflammatory properties. This article aims to provide a comprehensive overview of the biological activity of 3,6,8-Tribromochromone, supported by research findings, case studies, and data tables.

Chemical Structure and Properties

The chemical formula for 3,6,8-Tribromochromone is $C_9H_4Br_3O$. The presence of multiple bromine atoms significantly alters its physical and chemical properties compared to its parent compound, chromone. Bromination can enhance the compound's reactivity and interaction with biological systems.

Property	Value
Molecular Formula	C9H4Br3O
Molecular Weight	329.84 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents

Antimicrobial Properties

Research has demonstrated that 3,6,8-Tribromochromone exhibits significant antimicrobial activity against various bacterial strains. A study reported its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial potential. The mechanism of action may involve disruption of bacterial cell membranes or interference with metabolic pathways.

Anti-inflammatory Effects

In addition to its antimicrobial properties, 3,6,8-Tribromochromone has been investigated for its anti-inflammatory effects. Studies indicate that it may inhibit inflammatory pathways by modulating the expression of pro-inflammatory cytokines. This suggests potential therapeutic applications in treating inflammatory diseases.

Interaction with Biological Macromolecules

The compound's ability to interact with proteins involved in inflammatory responses and microbial resistance mechanisms has been explored through molecular docking studies. These studies provide insights into how 3,6,8-Tribromochromone fits into active sites of target enzymes or receptors.

Case Studies

• Antimicrobial Efficacy Study : A laboratory study evaluated the antimicrobial efficacy of 3,6,8-Tribromochromone against several bacterial strains using disk diffusion assays. Results showed inhibition zones ranging from 10 mm to 25 mm depending on the concentration used.
• Inflammation Model : In an animal model of inflammation induced by carrageenan, administration of 3,6,8-Tribromochromone resulted in a significant reduction in paw edema compared to control groups. This indicates its potential as an anti-inflammatory agent.

Comparative Analysis with Similar Compounds

To better understand the biological activity of 3,6,8-Tribromochromone, it is useful to compare it with structurally similar compounds:

Compound	Structure Type	Key Features	Biological Activity
3,6,8-Tribromochromone	Brominated Chromone	Three bromines at positions 3, 6, 8	Antimicrobial; anti-inflammatory
Chromone	Parent Compound	No substitutions	Basic pharmacological activity
7-Bromo-4-methylchromone	Brominated Chromone	Bromine at position 7; methyl group	Varies; specific antimicrobial effects
5-Hydroxychromone	Hydroxy-substituted	Hydroxyl group at position 5	Antioxidant; varies by structure

This comparative analysis highlights how structural modifications influence the properties and activities of similar compounds.